Cas no 1822519-64-1 (Methyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate)

• Product Name: Methyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate
• CAS No: 1822519-64-1
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• MDL: MFCD24524746
• CID: 5606044
• PubChem ID: 165914438
• Update Time: 2025-05-19

Methyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-8753814
• 1822519-64-1
• methyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate
• 3-Thiophenepropanoic acid, α-amino-5-cyano-, methyl ester
• Methyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate

• MDL： MFCD24524746
• Inchi： 1S/C9H10N2O2S/c1-13-9(12)8(11)3-6-2-7(4-10)14-5-6/h2,5,8H,3,11H2,1H3
• InChI Key： PNJZYVTUQOEULG-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC(=C1)CC(C(=O)OC)N

Computed Properties

• Exact Mass: 210.04629874g/mol
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 339.6±37.0 °C(Predicted)
• pka: 6.87±0.33(Predicted)

Additional information on Methyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate

Methyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate: A Comprehensive Overview of Its Properties and Applications

Methyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate (CAS No. 1822519-64-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, often referred to as a thiophene-based amino acid derivative, features a unique molecular structure combining a cyanothiophene moiety with an esterified amino acid. Its versatility makes it a valuable intermediate in pharmaceutical research and advanced material development.

The molecular formula of Methyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate is C₁₀H₁₀N₂O₂S, with a molecular weight of 222.26 g/mol. The presence of both cyano and ester functional groups enhances its reactivity, allowing it to participate in various chemical transformations. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

One of the most searched questions about this compound is: "What are the applications of Methyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate in drug development?" The answer lies in its ability to serve as a precursor for biologically active molecules. Its thiophene ring is a common pharmacophore in many FDA-approved drugs, while the amino acid ester moiety can improve solubility and bioavailability. Recent studies have explored its use in designing compounds for treating inflammatory diseases and certain types of cancer.

In material science, Methyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate has shown promise in the synthesis of conductive polymers and organic semiconductors. The cyanothiophene unit contributes to electron-withdrawing properties, which are crucial for tuning the electronic characteristics of these materials. This aligns with the growing demand for flexible electronics and sustainable energy solutions, making it a hot topic in research circles.

The synthetic routes to Methyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate often involve multi-step organic reactions, including Pd-catalyzed cross-coupling and esterification processes. Researchers frequently search for "efficient synthesis methods for cyanothiophene derivatives", highlighting the need for optimized protocols. Recent advancements in flow chemistry and green chemistry have improved the yield and sustainability of its production.

From a commercial perspective, the demand for Methyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate is steadily increasing, particularly in the pharmaceutical intermediates market. Its CAS number (1822519-64-1) is often used by procurement specialists to identify high-purity samples. The compound is typically supplied as a white to off-white crystalline powder with a purity of ≥95%, suitable for research and development purposes.

Another frequently asked question is: "What are the storage conditions for Methyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate?" Proper storage is essential to maintain its stability. It should be kept in a cool, dry place at temperatures between 2-8°C, protected from light and moisture. These precautions help preserve its chemical integrity over extended periods.

The safety profile of Methyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate is another area of interest. While not classified as highly hazardous, standard laboratory precautions should be followed when handling this compound. Researchers often search for "MSDS of Methyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate" to understand proper handling procedures. Personal protective equipment, including gloves and safety glasses, is recommended during laboratory use.

In analytical chemistry, Methyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate can be characterized using various techniques. High-performance liquid chromatography (HPLC) is commonly employed for purity analysis, while nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are used for structural confirmation. These analytical methods are crucial for quality control in research and industrial applications.

The future prospects for Methyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate appear promising, particularly in the context of personalized medicine and smart materials. As researchers continue to explore its potential, we can anticipate new applications emerging in areas such as bioimaging probes and molecular electronics. The compound's unique structural features make it a versatile tool for innovation across multiple scientific disciplines.

For those interested in purchasing Methyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate, it's important to source it from reputable suppliers who can provide comprehensive analytical data. The market offers various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. Quality certifications such as COA (Certificate of Analysis) are essential when selecting a supplier.

In conclusion, Methyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate (CAS No. 1822519-64-1) represents an important class of heterocyclic compounds with wide-ranging applications. Its significance in both pharmaceutical and material science research continues to grow, driven by the increasing demand for specialty chemicals in advanced technologies. As research progresses, we can expect to see more innovative uses for this versatile compound in the years to come.